Cas no 82827-04-1 ((6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid)

(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid is a brominated isobenzofuran derivative featuring a reactive acetic acid side chain, making it a versatile intermediate in organic synthesis. The presence of the bromo substituent at the 6-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The 3-oxo-1,3-dihydro-isobenzofuran scaffold contributes to its stability while retaining reactivity for nucleophilic or electrophilic transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its well-defined structure and synthetic accessibility make it a reliable building block for developing bioactive molecules or functional materials.
(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid structure
82827-04-1 structure
Product Name:(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid
CAS No:82827-04-1
MF:C10H7BrO4
MW:271.064182519913
CID:3064867
PubChem ID:3095115
Update Time:2025-06-08

(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid
    • AKOS024302425
    • 2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid
    • 2-(6-bromo-3-oxo-1H-2-benzofuran-1-yl)acetic acid
    • 82827-04-1
    • AKOS000301183
    • (6-bromo-3-oxo-1H-2-benzofuran-1-yl)acetic acid
    • 2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)aceticacid
    • SR-01000363567
    • SR-01000363567-1
    • MDL: MFCD00448671
    • Inchi: 1S/C10H7BrO4/c11-5-1-2-6-7(3-5)8(4-9(12)13)15-10(6)14/h1-3,8H,4H2,(H,12,13)
    • InChI Key: RTFXMSNXRSVQLF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(=O)OC(CC(=O)O)C=2C=1

Computed Properties

  • Exact Mass: 269.95277g/mol
  • Monoisotopic Mass: 269.95277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.6Ų

(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM525868-1g
2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid
82827-04-1 97%
1g
$291 2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620938-5g
2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid
82827-04-1 98%
5g
¥11902.00 2024-07-28
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